Cas no 1895496-02-2 (2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol
• CAS No: 1895496-02-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5966371
• PubChem ID: 117302358
• Update Time: 2025-10-22

2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol
• EN300-1986545
• 1895496-02-2
• 2-[1-(1-aminoethyl)cyclopropyl]-4-chlorophenol

• Inchi： 1S/C11H14ClNO/c1-7(13)11(4-5-11)9-6-8(12)2-3-10(9)14/h2-3,6-7,14H,4-5,13H2,1H3
• InChI Key： KRZRTDXPXRRDJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(C)N)CC1)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol

Recent Advances in the Study of 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol (CAS: 1895496-02-2)

The compound 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol (CAS: 1895496-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, particularly targeting tyrosine kinases involved in oncogenic pathways. The cyclopropyl and chlorophenol moieties were found to enhance binding affinity while maintaining metabolic stability, making it a promising scaffold for drug development.

In terms of biological activity, preliminary in vitro assays have shown that 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol exhibits moderate inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. This suggests potential applications in autoimmune diseases and chronic inflammatory conditions. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

The compound's mechanism of action appears to involve modulation of cellular signaling pathways, particularly those related to NF-κB and MAPK cascades. A recent patent application (WO2023056789) describes derivatives of this compound as potent modulators of these pathways, with improved bioavailability profiles. This underscores the growing commercial interest in this chemical entity.

From a synthetic chemistry perspective, novel routes for the production of 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol have been developed, offering improved yields and scalability. A 2024 report in Organic Process Research & Development detailed a continuous flow synthesis method that reduces byproduct formation and enhances process safety, addressing previous challenges in large-scale production.

Despite these advances, several challenges remain. The compound's potential toxicity profile requires comprehensive evaluation, and structure-activity relationship studies are ongoing to optimize its therapeutic index. Future research directions likely include the development of prodrug formulations to improve oral bioavailability and targeted delivery systems for specific tissue applications.

In conclusion, 2-1-(1-aminoethyl)cyclopropyl-4-chlorophenol represents an exciting area of research in medicinal chemistry, with multiple potential therapeutic applications. The convergence of synthetic chemistry innovations and biological insights positions this compound as a valuable tool for both academic research and pharmaceutical development. Continued investigation into its properties and derivatives is expected to yield significant contributions to the field of chemical biology in the coming years.